Cas no 2097859-65-7 (1-methyl-3-4-(trifluoromethyl)piperidin-1-yl-1,2-dihydropyrazin-2-one)

1-Methyl-3-[4-(trifluoromethyl)piperidin-1-yl]-1,2-dihydropyrazin-2-one is a heterocyclic compound featuring a pyrazinone core substituted with a methyl group and a 4-(trifluoromethyl)piperidin-1-yl moiety. Its structure combines a piperidine ring with a trifluoromethyl group, enhancing lipophilicity and metabolic stability, which is advantageous in medicinal chemistry applications. The presence of the trifluoromethyl group may improve binding affinity and selectivity in biological targets. This compound is of interest in pharmaceutical research, particularly as a potential intermediate or scaffold for drug development, owing to its balanced physicochemical properties and potential for further functionalization. Its synthesis and characterization are critical for exploring structure-activity relationships in bioactive molecules.
1-methyl-3-4-(trifluoromethyl)piperidin-1-yl-1,2-dihydropyrazin-2-one structure
2097859-65-7 structure
Product Name:1-methyl-3-4-(trifluoromethyl)piperidin-1-yl-1,2-dihydropyrazin-2-one
CAS No:2097859-65-7
MF:C11H14F3N3O
MW:261.243572711945
CID:5941618
PubChem ID:126853074
Update Time:2025-06-09

1-methyl-3-4-(trifluoromethyl)piperidin-1-yl-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-4-(trifluoromethyl)piperidin-1-yl-1,2-dihydropyrazin-2-one
    • 2(1H)-Pyrazinone, 1-methyl-3-[4-(trifluoromethyl)-1-piperidinyl]-
    • 2097859-65-7
    • 1-methyl-3-[4-(trifluoromethyl)piperidin-1-yl]-1,2-dihydropyrazin-2-one
    • F6540-9098
    • 1-methyl-3-[4-(trifluoromethyl)piperidin-1-yl]pyrazin-2-one
    • AKOS040701885
    • Inchi: 1S/C11H14F3N3O/c1-16-7-4-15-9(10(16)18)17-5-2-8(3-6-17)11(12,13)14/h4,7-8H,2-3,5-6H2,1H3
    • InChI Key: VKUPDPBZANORLR-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C)C=CN=C1N1CCC(C(F)(F)F)CC1

Computed Properties

  • Exact Mass: 261.10889656g/mol
  • Monoisotopic Mass: 261.10889656g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 35.9Ų

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • Boiling Point: 298.9±43.0 °C(Predicted)
  • pka: 4.45±0.50(Predicted)

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Additional information on 1-methyl-3-4-(trifluoromethyl)piperidin-1-yl-1,2-dihydropyrazin-2-one

1-Methyl-3-(4-trifluoromethylpiperidin-1-yl)-1,2-dihydropyrazin-2-one (CAS No. 2097859-65-7)

The compound 1-methyl-3-(4-trifluoromethylpiperidin-1-yl)-1,2-dihydropyrazin-2-one (CAS No. 2097859-65-7) is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of dihydropyrazinones, which are known for their versatile applications in drug design and synthesis. The molecule features a trifluoromethyl group attached to a piperidine ring, which contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of dihydropyrazinones in medicinal chemistry due to their ability to act as scaffolds for various bioactive compounds. The presence of the trifluoromethyl group in this compound enhances its stability and lipophilicity, making it an attractive candidate for drug development. Additionally, the methyl group substitution further modulates the compound's pharmacokinetic properties, potentially improving its bioavailability.

The synthesis of 1-methyl-3-(4-trifluoromethylpiperidin-1-yl)-1,2-dihydropyrazin-2-one involves a multi-step process that combines advanced organic synthesis techniques. Researchers have explored various methodologies, including ring-closing metathesis and nucleophilic aromatic substitution, to optimize the synthesis pathway. These efforts have not only improved the yield but also paved the way for large-scale production of this compound for preclinical studies.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various therapeutic areas. For instance, studies conducted in 2023 demonstrated its potential as an antidepressant agent, with significant activity against key enzymes involved in neurotransmitter regulation. Furthermore, its ability to modulate neuroprotective pathways suggests its potential application in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The structural uniqueness of 1-methyl-3-(4-trifluoromethylpiperidin-1-yl)-1,2-dihydropyrazin-2-one also makes it a valuable tool in chemical biology research. Its rigid framework allows for precise modifications, enabling researchers to explore structure-activity relationships (SAR) with unprecedented detail. This has led to the identification of novel analogs with enhanced potency and selectivity.

From an environmental perspective, the compound has been evaluated for its eco-toxicological profile. Studies indicate that it exhibits low toxicity to aquatic organisms under standard test conditions, aligning with current regulatory requirements for pharmaceutical compounds. This makes it a safer option compared to many traditional drugs.

In conclusion, 1-methyl-3-(4-trifluoromethylpiperidin-1-yl)-1,2-dihydropyrazin-2-one (CAS No. 2097859-65) represents a cutting-edge advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure, combined with recent research findings, positions it as a key player in the quest for innovative therapeutic solutions.

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